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Compound of Interest

Compound Name:
2-Hydroxy-3-

(hydroxymethyl)benzonitrile

Cat. No.: B14902838

Get Quote

Executive Summary & Chemical Identity
2-Hydroxy-3-(hydroxymethyl)benzonitrile (CAS 1261450-43-4) is a specialized

pharmaceutical intermediate primarily employed in the synthesis of benzoxaborole

therapeutics.[1][2][3][4][5] This class of boron-containing compounds has gained significant

traction in medicinal chemistry following the FDA approvals of Tavaborole (Kerydin) and

Crisaborole (Eucrisa).[1]

This specific intermediate—characterized by adjacent hydroxyl and hydroxymethyl groups on a

benzonitrile scaffold—serves as a critical "closing" precursor.[1] Upon reaction with boron

electrophiles, it cyclizes to form the stable oxaborole ring system, a pharmacophore known for

its unique ability to engage biological targets via reversible covalent bonding (e.g., with serine

or threonine residues in enzyme active sites).[1]
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Property Specification

CAS Number 1261450-43-4

IUPAC Name 2-Hydroxy-3-(hydroxymethyl)benzonitrile

Molecular Formula C₈H₇NO₂

Molecular Weight 149.15 g/mol

Key Functional Groups
Nitrile (-CN), Phenolic Hydroxyl (-OH), Benzylic

Alcohol (-CH₂OH)

Appearance White to off-white crystalline powder

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in Water

Market Landscape: Suppliers & Pricing
Unlike commodity chemicals, CAS 1261450-43-4 is a niche building block.[1] It is not typically

held in multi-kilogram stock by generalist distributors but is available through specialized

medicinal chemistry vendors and CROs (Contract Research Organizations).[1]

Validated Supplier Tiering
The following vendors have been identified as reliable sources based on catalog listings and

chemical structure capability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluorobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14902838?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Category Vendor Name Availability Model
Estimated Lead
Time

Tier 1: Stocking

Distributors
BLD Pharm

Catalog Stock (mg to

g scale)
1-2 Weeks

ChemScene Catalog Stock 1-2 Weeks

Tier 2: Aggregators Combi-Blocks
Frequent Stock /

Rapid Synthesis
2-3 Weeks

BOC Sciences
Custom Synthesis /

Bulk
4-6 Weeks

Tier 3: Sourcing

Agents
Fisher Scientific

Third-party Sourcing

(via partners)
Variable

Pricing Analysis (2025/2026 Estimates)
Pricing for this intermediate is highly volume-dependent due to the complexity of maintaining

the hydroxymethyl group without over-oxidation during synthesis.[1]

Pack Size
Estimated Price
Range (USD)

Unit Cost ($/g)
Procurement
Strategy

100 mg $85 - $120 $850 - $1,200

R&D Screening: Buy

for immediate assay

needs.[1]

1 g $450 - $650 $450 - $650
Hit-to-Lead: Validate

synthetic route.[1]

10 g $2,500 - $3,500 $250 - $350

Process Dev: Request

"Custom Synthesis"

quote.[1]

100 g+ Inquire < $150

Pilot Scale: Requires

dedicated batch

production.[1]
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Procurement Advisory: For quantities >5g, do not purchase pre-packaged catalog units.

Request a custom synthesis quote (FTE or Fee-for-Service) from Tier 2 vendors to reduce unit

cost by 40-60%.[1]

Technical Specification & Quality Assurance (QC)
To ensure scientific integrity, every batch must be validated against a "Self-Validating" QC

protocol. The unique combination of a nitrile, phenol, and benzylic alcohol requires specific

checks to rule out common impurities (e.g., oxidation to aldehyde/acid or dehydration).[1]

QC Protocol: The "Triad" Verification
¹H NMR (Proton Nuclear Magnetic Resonance):

Diagnostic Signal 1: Benzylic Methylene (-CH₂OH).[1] Look for a singlet or doublet around

δ 4.6 - 4.8 ppm.[1]

Diagnostic Signal 2: Phenolic Hydroxyl (-OH).[1] Broad singlet, typically δ 9.0 - 11.0 ppm

(solvent dependent, e.g., DMSO-d₆).[1]

Impurity Check: Watch for aldehyde protons (~δ 10.0 ppm) indicating oxidation of the

hydroxymethyl group.[1]

FT-IR (Fourier Transform Infrared Spectroscopy):

Nitrile Stretch: A sharp, distinct band at ~2220–2240 cm⁻¹.[1] This confirms the integrity of

the cyano group.[1]

Hydroxyl Stretch: Broad band at 3200–3500 cm⁻¹.[1]

HPLC (High-Performance Liquid Chromatography):

Method: Reverse Phase (C18 column).[1]
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Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.[1]

Detection: UV at 210 nm and 254 nm.[1]

Acceptance Criteria: Purity ≥ 97.0% (Area %).

Visualization: QC Decision Matrix
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Figure 1: Analytical workflow for validating CAS 1261450-43-4 integrity prior to synthesis.
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Synthetic Application: The Benzoxaborole Pathway
The primary value of CAS 1261450-43-4 lies in its role as a scaffold for Benzoxaboroles.[1] The

2-hydroxy and 3-hydroxymethyl arrangement is the "lock" that accepts the boron "key."[1]

Mechanism of Action
Activation: The benzylic alcohol is often protected or used directly depending on the

borylation conditions.[1]

Borylation: The phenolic oxygen and the benzylic oxygen (after activation/deprotection)

coordinate with a boron reagent (e.g., B₂Pin₂ or B(OH)₃) to form the five-membered

oxaborole ring.[1]

Result: A 7-cyano-1,3-dihydro-1-hydroxy-2,1-benzoxaborole derivative (numbering depends

on nomenclature conventions). The nitrile group at position 1 (of the benzene ring) provides

a handle for further functionalization (e.g., hydrolysis to amide/acid or reduction to amine).

Visualization: Synthetic Logic
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Figure 2: The role of CAS 1261450-43-4 in constructing the pharmacologically active

benzoxaborole core.

Handling & Storage Protocols
To maintain the "Self-Validating" status of your inventory, adherence to strict storage conditions

is required.[1] The benzylic alcohol moiety is susceptible to slow oxidation if exposed to air/light

over time.[1]

Storage Temperature: 2–8°C (Refrigerated).
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Atmosphere: Store under inert gas (Argon or Nitrogen).[1]

Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress (hygroscopic

potential).[1]

References
BLD Pharm.Product Specification: 2-Hydroxy-3-(hydroxymethyl)benzonitrile
(BD01599819).[1][2][3][4] Retrieved from

PubChem.Benzoxaborole Derivatives and Analogues.[1][6][7] National Library of Medicine.

[1][7] Retrieved from

Anacor Pharmaceuticals.Patents regarding Boron-Containing Small Molecules

(Tavaborole/Crisaborole).[1] (Contextual reference for benzoxaborole synthesis).

ChemScene.Building Blocks for Medicinal Chemistry. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14902838/docs#technical-procurement-quality-
assurance-guide-2-hydroxy-3-hydroxymethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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